[Pro31]-beta-Amyloid (1-42)

• Molecular Weight: 4498.1
• sequence: DAEFRHDSGYEVHHQKLVFFAEDVGSNKGAPIGLMVGGVVIA

Description

[Pro31]-beta-Amyloid (1-42) is a synthetic variant of the native beta-amyloid (Aβ1-42) peptide, a 42-amino acid fragment central to Alzheimer’s disease (AD) pathology. The modification involves substituting isoleucine (Ile) at position 31 with proline (Pro), a helix-breaking amino acid. This substitution disrupts the peptide’s secondary structure, preventing β-sheet formation and subsequent aggregation into neurotoxic oligomers or fibrils .

Comparison with Similar Compounds

Key Research Findings

Mechanistic Insights :

• The Pro31 substitution destabilizes Aβ1-42’s β-sheet structure, preventing oligomerization and fibril formation .
• In contrast, Aβ1-42’s binding to α7 nicotinic acetylcholine receptors (α7nAChR) triggers calcium dysregulation and apoptosis, a pathway absent in [Pro31]-Aβ1-42 .

Diagnostic Utility: The Aβ1-42/Aβ1-40 ratio in CSF improves diagnostic sensitivity for AD compared to Aβ1-42 alone, with cutoffs validated across immunoassays and LC-MS/MS platforms .

Therapeutic Implications :

• [Pro31]-Aβ1-42 serves as a negative control in drug discovery to distinguish between Aβ-specific toxicity and off-target effects .